2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-chloro-6-fluorobenzyl)oxy)phenol

• IUPAC Name: 2-[2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl]-5-[(2-chloro-6-fluorophenyl)methoxy]phenol
• InChI: InChI=1S/C25H21ClFN3O4/c1-2-32-21-8-3-4-9-22(21)34-23-13-29-25(28)30-24(23)16-11-10-15(12-20(16)31)33-14-17-18(26)6-5-7-19(17)27/h3-13,31H,2,14H2,1H3,(H2,28,29,30)
• InChI Key: PVXAEKPOTSMGNO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OC2=CN=C(N=C2C3=C(C=C(C=C3)OCC4=C(C=CC=C4Cl)F)O)N
• Molecular Formula: C25H21ClFN3O4
• Molecular Weight: 481.9 g/mol

Description

2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-chloro-6-fluorobenzyl)oxy)phenol is a useful research compound. Its molecular formula is C25H21ClFN3O4 and its molecular weight is 481.91. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-chloro-6-fluorobenzyl)oxy)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-chloro-6-fluorobenzyl)oxy)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Probe Development for pH Measurement

The development of pH-sensitive probes using fluorinated aminophenol derivatives is a notable application. This research focuses on creating probes with pK values in the physiological range, negligible affinity for other ions, and significant titration shifts. The incorporation of fluorinated analogs like N-ethyl-5-fluoro-2-aminophenol N,O-diacetate (5F NEAP) in probe development is crucial for precise intracellular pH measurement (Rhee, Levy, & London, 1995).

Synthesis of Heterocyclic Phenols

Another application is in the synthesis of new heterocyclic phenols like 9-Hydroxypyrido[1,2-a]pyrimidin-4-one. These compounds are synthesized through condensation reactions involving aminophenols, leading to intermediates that undergo cyclization to form new heterocyclic phenols. This process is significant in creating novel compounds with potential applications in various fields, including pharmaceuticals (Dennin, Blondeau, & Sliwa, 1991).

Development of Spin Interaction Complexes

In the field of spin interaction, the development of Schiff and Mannich bases and their zinc complexes is a critical application. These complexes exhibit unique properties like reversible anodic waves and radical species with significant UV-vis absorption bands. Such complexes are important for understanding spin interactions and developing new materials with specific magnetic properties (Orio et al., 2010).

Catalytic Activities in Metal Complexes

Metal complexes containing substituted phenolate-type ligands demonstrate notable catalytic activities. These activities include catecholase and DNase activities, crucial in biological and chemical processes. The study of such complexes helps in understanding catalytic mechanisms and designing effective catalysts (Peralta et al., 2010).